3a,11c-dihydro-3H-benzo[5,6]chromeno[4,3-c]isoxazol-1(4H)-yl(4-chlorophenyl)methanone
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Description
3a,11c-dihydro-3H-benzo[5,6]chromeno[4,3-c]isoxazol-1(4H)-yl(4-chlorophenyl)methanone is a useful research compound. Its molecular formula is C21H16ClNO3 and its molecular weight is 365.81. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Networks
The study of supramolecular networks reveals significant insights into how simple modifications in molecular scaffolds can lead to substantial differences in intermolecular interaction patterns. For example, the replacement of fluorine with chlorine in certain compounds results in notable changes in symmetry and interaction preferences, affecting their crystalline structures and supramolecular arrangements (Rajalakshmi et al., 2012). This research underscores the complexity and importance of intermolecular forces in determining the physical properties of chemical compounds.
Photochemical Synthesis
Photochemical studies have led to innovative synthetic routes for complex structures. For instance, the photo-reorganization of certain chromen-4-ones has been utilized to synthesize angular pentacyclic compounds, showcasing a green and convenient method for creating complex organic structures from simpler precursors. This approach not only highlights the versatility of photochemical reactions in organic synthesis but also introduces a sustainable methodology for generating novel compounds (Dalal et al., 2017).
Structural and Synthetic Diversity
The exploration of six-membered ring compounds with hetero atoms like oxygen offers a deep dive into the structural diversity and potential applications of these molecules in various fields, including pharmaceuticals and materials science. The wide occurrence of such structures in nature and their synthetic derivatives highlights their importance in biological systems and technological applications (Livingstone, 2008).
Advanced Synthesis Techniques
Innovative synthesis techniques, such as ultrasound-assisted one-pot synthesis, have been developed to create disubstituted and trisubstituted 1H-benzo[f]chromene derivatives. These methods emphasize the efficiency, speed, and environmental benefits of modern synthetic approaches, enabling the rapid creation of complex molecules with potential applications in drug discovery and materials science (Sandaroos & Damavandi, 2013).
Properties
IUPAC Name |
(4-chlorophenyl)-(11,15-dioxa-16-azatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaen-16-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClNO3/c22-16-8-5-14(6-9-16)21(24)23-20-15(12-26-23)11-25-18-10-7-13-3-1-2-4-17(13)19(18)20/h1-10,15,20H,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXXMIUYLXMDARA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CON(C2C3=C(O1)C=CC4=CC=CC=C43)C(=O)C5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.